2,6-Difluoro-4-hydroxybenzonitrile

• IUPAC Name: 2,6-difluoro-4-hydroxybenzonitrile
• InChI: InChI=1S/C7H3F2NO/c8-6-1-4(11)2-7(9)5(6)3-10/h1-2,11H
• InChI Key: KEIYYIGMDPTAPL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)C#N)F)O
• Molecular Formula: C7H3F2NO
• DSSTOX Substance ID: DTXSID00381124
• Molecular Weight: 155.10 g/mol
• CAS No.: 123843-57-2

Description

2,6-Difluoro-4-hydroxybenzonitrile is an organic compound with the molecular formula C7H3F2NO It is characterized by the presence of two fluorine atoms, a hydroxyl group, and a nitrile group attached to a benzene ring

Scientific Research Applications

2,6-Difluoro-4-hydroxybenzonitrile has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential use in drug development, particularly in the design of enzyme inhibitors and receptor modulators.

Industry: Utilized in the production of specialty chemicals and materials, including liquid crystals and polymers.

Safety and Hazards

2,6-Difluoro-4-hydroxybenzonitrile is toxic if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, wearing protective gloves/clothing/eye protection/face protection, and washing skin thoroughly after handling.

Preparation Methods

Synthetic Routes and Reaction Conditions

2,6-Difluoro-4-hydroxybenzonitrile can be synthesized through several methods. One common approach involves the reaction of 2,6-difluorophenol with cyanogen bromide in the presence of a base such as potassium carbonate. The reaction typically occurs in a solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production of this compound often involves similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. The use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography are common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

2,6-Difluoro-4-hydroxybenzonitrile undergoes various chemical reactions, including:

Substitution Reactions: The fluorine atoms can be substituted by other nucleophiles under appropriate conditions.

Oxidation and Reduction: The hydroxyl group can be oxidized to a carbonyl group, and the nitrile group can be reduced to an amine.

Coupling Reactions: The compound can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions

Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in solvents like methanol or dimethyl sulfoxide (DMSO).

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Major Products Formed

Substitution: Products with different substituents replacing the fluorine atoms.

Oxidation: Formation of 2,6-difluoro-4-cyanobenzaldehyde.

Reduction: Formation of 2,6-difluoro-4-aminobenzonitrile.

Mechanism of Action

The mechanism of action of 2,6-Difluoro-4-hydroxybenzonitrile depends on its specific application. In biological systems, it may interact with enzymes or receptors, leading to inhibition or modulation of their activity. The presence of fluorine atoms can enhance the compound’s binding affinity and selectivity for certain molecular targets. The hydroxyl and nitrile groups can also participate in hydrogen bonding and other interactions, influencing the compound’s overall activity .

Comparison with Similar Compounds

Similar Compounds

• 3-Fluoro-4-hydroxybenzonitrile
• 3-Chloro-5-hydroxybenzonitrile
• 5-Amino-2-hydroxybenzonitrile

Uniqueness

2,6-Difluoro-4-hydroxybenzonitrile is unique due to the specific positioning of the fluorine atoms, hydroxyl group, and nitrile group on the benzene ring. This unique arrangement imparts distinct chemical and physical properties, such as increased stability and reactivity compared to similar compounds. The presence of two fluorine atoms also enhances its potential interactions with biological targets, making it a valuable compound in various research applications .

Synthesis routes and methods

Procedure details

A stirred, homogeneous mixture of finely powdered, compound 27 (17.0 g, 0.10 mol), aluminium chloride (29.4 g, 0.22 mol) and sodium chloride (7.1 g, 0.12 mol) was heated to 180° C. over 25 min and then at 180° C. for 1 h (glc and tlc analyses both revealed a complete reaction). Ice-water was added, and the product was extracted into ether (twice). The combined ethereal extracts were washed with water, and the product was extracted into 10% sodium hydroxide (twice) and the combined basic extracts were acidified with 36% hydrochloric acid. The product was extracted into ether (twice), and the combined ethereal extracts were washed with water and dried (MgSO4). The solvent was removed in vacuo to give a fawn solid.